Cas no 838-03-9 (1-(1,8-dihydroxy-3,6-dimethylnaphthalen-2-yl)ethanone)

838-03-9 structure
Product name:1-(1,8-dihydroxy-3,6-dimethylnaphthalen-2-yl)ethanone
1-(1,8-dihydroxy-3,6-dimethylnaphthalen-2-yl)ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(1,8-dihydroxy-3,6-dimethylnaphthalen-2-yl)ethanone
- 838-03-9
- CCG-44866
- 2-acetyl-1,8-dihydroxy-3,6-dimethylnaphthalene
- SR-01000634674-1
- DTXSID70300842
- 2-acetyl-1,8-dihydroxy-3,6-dimethylnaphtalene
- NSC139211
- BRD-K74877368-001-01-1
- NSC-139211
- HMS547M08
- TZAKEZMPPUTARG-UHFFFAOYSA-N
- Maybridge1_002208
- 1-(1,8-Dihydroxy-3,6-dimethyl-2-naphthyl)ethanone #
- 2'-Acetonaphthone, 1',8'-dihydroxy-3',6'-dimethyl-
- SCHEMBL1672199
- Naphthalene-1,8-diol, 2-acetyl-3,6-dimethyl-
- 1-(1,8-dihydroxy-3,6-dimethyl-2-naphthyl)ethan-1-one
- CHEBI:228709
-
- Inchi: InChI=1S/C14H14O3/c1-7-4-10-6-8(2)12(9(3)15)14(17)13(10)11(16)5-7/h4-6,16-17H,1-3H3
- InChI Key: TZAKEZMPPUTARG-UHFFFAOYSA-N
- SMILES: CC1=CC2=C(C(=C1)O)C(=C(C(=C2)C)C(=O)C)O
Computed Properties
- Exact Mass: 230.094294304g/mol
- Monoisotopic Mass: 230.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 302
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 57.5Ų
1-(1,8-dihydroxy-3,6-dimethylnaphthalen-2-yl)ethanone Related Literature
-
1. Computational organic chemistrySteven M. Bachrach Annu. Rep. Prog. Chem. Sect. B: Org. Chem. 2008 104 394
-
2. Complexes of ligands derived from 1,8-dihydroxynaphthalene. Synthesis and crystal structures of a palladium and a copper complexBernard F. Hoskins,Christine J. McKenzie,Richard Robson J. Chem. Soc. Dalton Trans. 1992 3083
-
3. Computational organic chemistrySteven M. Bachrach Annu. Rep. Prog. Chem. Sect. B: Org. Chem. 2008 104 394
838-03-9 (1-(1,8-dihydroxy-3,6-dimethylnaphthalen-2-yl)ethanone) Related Products
- 491-60-1(Emodinanthrone)
- 3785-24-8(Nepodin)
- 16108-50-2(1-(2-hydroxy-4,5-dimethylphenyl)ethanone)
- 518-82-1(Emodin)
- 1785-52-0(5,12-Naphthacenedione,6,11-dihydroxy-)
- 117-02-2(Rubiadin)
- 1361863-84-4(2-Amino-3-(2,4-dichlorophenyl)pyridine-6-methanol)
- 1788845-53-3(1,6-Dihydro-1-methyl-6-oxo-N-[1-(2-pyridinyl)-3-pyrrolidinyl]-3-pyridazinecarboxamide)
- 1807124-45-3(Methyl 5-cyano-2-ethyl-4-mercaptophenylacetate)
- 2679932-69-3(rac-benzyl (3aR,6aS)-3a-cyano-2,2-dioxo-hexahydro-1H-2lambda6-thieno3,4-cpyrrole-5-carboxylate)
Recommended suppliers
Hubei Henglvyuan Technology Co., Ltd
Gold Member
CN Supplier
Bulk
atkchemica
Gold Member
CN Supplier
Reagent

Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk

Baoji Haoxiang Bio-technology Co.Ltd
Gold Member
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
